molecular formula C17H16O5 B8335851 Benzyl 4-(methoxycarbonylmethoxy)benzoate

Benzyl 4-(methoxycarbonylmethoxy)benzoate

Cat. No.: B8335851
M. Wt: 300.30 g/mol
InChI Key: UKXBAQJOJBCCKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 4-(methoxycarbonylmethoxy)benzoate is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H16O5

Molecular Weight

300.30 g/mol

IUPAC Name

benzyl 4-(2-methoxy-2-oxoethoxy)benzoate

InChI

InChI=1S/C17H16O5/c1-20-16(18)12-21-15-9-7-14(8-10-15)17(19)22-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3

InChI Key

UKXBAQJOJBCCKK-UHFFFAOYSA-N

Canonical SMILES

COC(=O)COC1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4.5 g (0.02 mol) of benzyl p-hydroxybenzoate were suspended in about 60 ml of acetone together with 9.7 g (0.03 mol) of cesium carbonate and treated with 2.3 ml (0.025 mol) of ethyl bromoacetate. The mixture was then refluxed until reaction was complete. For working-up, the reaction solution was filtered through a clarifying layer and the filtrate was concentrated to dryness. The residue was taken up in ethyl acetate and the mixture was washed three times each with 10% strength citric acid solution and saturated NaCl solution. The organic phase was dried over sodium sulfate, filtered and concentrated. The residue was recrystallized from diisopropyl ether/heptane. Yield: 5.5 g.
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
9.7 g
Type
reactant
Reaction Step Two
Quantity
2.3 mL
Type
reactant
Reaction Step Three
Quantity
60 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

A mixture of benzyl 4-hydroxybenzoate (169.0g.), methyl bromoacetate (122.4g.) and anhydrous potassium carbonate (200g.) in acetone (500ml.) (analytical grade) was stirred and heated under reflux for 16 hours. The mixture was then filtered and the filtrate evaporated in vacuo. The semi-solid residue obtained was separated by filtration. The solid thus obtained was washed with cold (0°-5° C.) petroleum ether (b.p. 60°-80° C.) (50ml.) to give benzyl 4-(methoxycarbonylmethoxy)benzoate, m.p. 63°-66° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One

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